Cas no 97845-58-4 (5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane)

• Product name: 5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane
• CAS No: 97845-58-4
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• MDL: MFCD06411062
• CID: 811416
• PubChem ID: 329766371

5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane
• 1,3-Dioxane,5-(2-bromoethyl)-2,2-dimethyl-
• 5-(2-bromoethyl)-2,2-dimethyl-[1,3]dioxane
• MFCD06411062
• SCHEMBL914200
• AS-76647
• AKOS005259191
• CS-0153770
• D95069
• DTXSID30243281
• 5-bromoethyl-2,2-dimethyl-1,3-dioxan
• 97845-58-4
• 5-(2-bromoethyl)-2,2-dimethyl-1,3-dioxan
• 5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane, 95%
• 1,3-Dioxane, 5-(2-bromoethyl)-2,2-dimethyl-
• XDA84558
• QFLUXIUZRCNNHY-UHFFFAOYSA-N
• FT-0682713
• DB-014524
• STL555295
• BBL101499

• MDL： MFCD06411062
• Inchi： InChI=1S/C8H15BrO2/c1-8(2)10-5-7(3-4-9)6-11-8/h7H,3-6H2,1-2H3
• InChI Key： QFLUXIUZRCNNHY-UHFFFAOYSA-N
• SMILES： CC1(C)OCC(CCBr)CO1

Computed Properties

• Exact Mass: 222.02600
• Monoisotopic Mass: 222.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.336 g/mL at 25 °C
• Boiling Point: 239.2°C at 760 mmHg
• Flash Point: Fahrenheit: 152.6 ° f
  Celsius: 67 ° c
  
• Refractive Index: n20/D 1.482
• PSA: 18.46000
• LogP: 2.17050

5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36
• Hazardous Material Identification：
• Storage Condition：−20°C
• HazardClass：IRRITANT-HARMFUL, MOISTURE SENSITIVE, KEEP COLD

5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane

Comprehensive Overview of 5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane (CAS No. 97845-58-4)

5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane (CAS No. 97845-58-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromoethyl group attached to a dioxane ring, makes it a versatile building block for complex chemical transformations. This compound has garnered significant attention in recent years due to its role in green chemistry initiatives and sustainable synthesis methodologies.

The growing demand for 5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane reflects broader industry trends toward high-value fine chemicals and custom synthesis solutions. Researchers frequently search for information about its synthesis pathway, purification methods, and application in heterocyclic chemistry. The compound's stability under various conditions and its reactivity with nucleophiles make it particularly valuable for creating oxygen-containing heterocycles, a class of compounds with wide-ranging biological activities.

Recent advancements in catalytic processes have improved the production efficiency of 97845-58-4, addressing common queries about yield optimization and byproduct reduction. The compound's 2,2-dimethyl-1,3-dioxane moiety serves as an effective protecting group in multi-step syntheses, while the bromoethyl functionality enables diverse C-C bond formation reactions. These characteristics position it as a crucial component in modern medicinal chemistry workflows.

Analytical techniques for 5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane characterization frequently appear in scientific literature, with particular focus on NMR spectral data interpretation and chromatographic purity assessment. The compound's physical properties - including its boiling point, solubility profile, and storage stability - represent common search topics among laboratory professionals. Proper handling procedures and compatibility with common reagents remain essential considerations for industrial applications.

Emerging research explores the potential of CAS 97845-58-4 in bioconjugation chemistry and polymer modification, responding to growing interest in functional materials development. The compound's balanced lipophilicity and reactive handle make it valuable for creating drug delivery systems and surface modification agents. These applications align with current market demands for specialty chemicals with precise functionality.

Quality control standards for 5-(2-Bromoethyl-2,2-dimethyl-1,3-dioxane continue to evolve, with increased emphasis on residual solvent analysis and isomeric purity determination. The compound's shelf life under various storage conditions and its compatibility with common organic solvents represent frequent discussion points in technical forums. These practical considerations significantly impact its utility in process chemistry and scale-up operations.

The environmental profile of 97845-58-4 has become a key research area, addressing industry concerns about green chemistry metrics and waste minimization. Recent studies focus on developing atom-economical routes to its synthesis and evaluating biodegradation pathways. These investigations respond to the chemical industry's shift toward sustainable production practices while maintaining the compound's synthetic utility.

Patent literature reveals expanding applications of 5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane in electronic materials and specialty coatings, particularly in formulations requiring controlled reactivity. The compound's ability to serve as a crosslinking agent or functional group introducer makes it valuable for advanced material engineering. These developments correlate with increased searches for high-performance additives and surface modification technologies.

Comparative studies of dioxane derivatives frequently highlight the unique advantages of 5-(2-Bromoethyl)-2,2-dimethyl-1,3-dioxane, particularly its regioselective reactivity and thermal stability. These properties address common challenges in multi-step synthesis and protective group chemistry, making it a preferred choice over alternative reagents. The compound's behavior under different reaction conditions remains a subject of ongoing investigation.

Future research directions for CAS 97845-58-4 likely will explore its potential in click chemistry applications and bioorthogonal reactions, areas experiencing rapid growth in chemical biology. The compound's structural features make it amenable to various catalytic transformations, aligning with trends toward metal-mediated coupling reactions. These emerging applications demonstrate the continuing relevance of this versatile building block in contemporary chemical research.